Cas no 1272260-41-9 (1-{[4-(Trifluoromethoxy)phenyl]methyl}azetidin-3-ol)

• Product Name: 1-{[4-(Trifluoromethoxy)phenyl]methyl}azetidin-3-ol
• CAS No: 1272260-41-9
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 5042763
• Update Time: 2025-06-28

1-{[4-(Trifluoromethoxy)phenyl]methyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[4-(trifluoromethoxy)phenyl]methyl}azetidin-3-ol
• 1-[[4-(trifluoromethoxy)phenyl]methyl]azetidin-3-ol
• 1-{[4-(Trifluoromethoxy)phenyl]methyl}azetidin-3-ol

• Inchi： 1S/C11H12F3NO2/c12-11(13,14)17-10-3-1-8(2-4-10)5-15-6-9(16)7-15/h1-4,9,16H,5-7H2
• InChI Key： KVMWMAOUHMJEHK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CN1CC(C1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• XLogP3: 2.1
• Topological Polar Surface Area: 32.7

Additional information on 1-{[4-(Trifluoromethoxy)phenyl]methyl}azetidin-3-ol

Professional Introduction to Compound with CAS No. 1272260-41-9 and Product Name: 1-{[4-(Trifluoromethoxy)phenyl]methyl}azetidin-3-ol

The compound with the CAS number 1272260-41-9 and the product name 1-{[4-(Trifluoromethoxy)phenyl]methyl}azetidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethoxy group and an azetidin-3-ol moiety imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing azetidine rings, due to their favorable pharmacokinetic profiles and biological activity. The compound in question, 1-{[4-(Trifluoromethoxy)phenyl]methyl}azetidin-3-ol, is no exception. Its molecular structure combines a rigid azetidine core with a phenyl ring substituted with a trifluoromethoxy group, which is known for enhancing metabolic stability and binding affinity. This combination suggests potential therapeutic benefits across various biological targets.

One of the most compelling aspects of this compound is its structural versatility. The azetidin-3-ol scaffold provides a stable yet flexible platform for further chemical modifications, allowing researchers to fine-tune its properties for specific applications. For instance, the presence of the hydroxyl group at the 3-position of the azetidine ring offers opportunities for derivatization, enabling the synthesis of analogs with enhanced solubility or bioavailability. Such modifications are crucial for optimizing drug candidates for clinical use.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The trifluoromethoxy group, in particular, has been extensively studied for its ability to modulate pharmacokinetic parameters such as lipophilicity and metabolic stability. This feature makes it an attractive moiety for developing drugs with improved pharmacological profiles. In the context of 1-{[4-(Trifluoromethoxy)phenyl]methyl}azetidin-3-ol, the trifluoromethoxy-substituted phenyl ring likely contributes to enhanced binding interactions with biological targets, thereby increasing the compound's efficacy.

The potential applications of this compound are vast and span multiple therapeutic areas. Preliminary investigations have suggested that it may exhibit activity against various biological targets, including enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The unique structural features of 1-{[4-(Trifluoromethoxy)phenyl]methyl}azetidin-3-ol make it a versatile scaffold for designing novel therapeutic agents. Its ability to interact with multiple targets simultaneously could lead to the development of multi-target drugs, which are increasingly recognized for their therapeutic advantages.

Furthermore, the compound's chemical stability under various conditions makes it suitable for formulation into diverse pharmaceutical products. The hydroxyl group at the 3-position of the azetidine ring can be utilized to form salts or esters, which can improve solubility and enhance oral bioavailability. These properties are critical for developing drugs that can be administered orally or through other non-invasive routes. The potential for oral administration would significantly increase patient compliance and convenience.

The synthesis of 1-{[4-(Trifluoromethoxy)phenyl]methyl}azetidin-3-ol involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the trifluoromethoxy group into the phenyl ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the construction of the azetidine ring necessitates careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges highlight the complexity and sophistication involved in developing such advanced chemical entities.

In conclusion, 1-{[4-(Trifluoromethoxy)phenyl]methyl}azetidin-3-ol (CAS No. 1272260-41-9) represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with its potential therapeutic applications, make it a promising candidate for further research and development. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.